sodium tetramethoxyboranuide

• CAS No.: 18024-69-6
• Molecular Formula: C4H12BNaO4
• Molecular Weight: 157.94 g/mol
• IUPAC Name: sodium;tetramethoxyboranuide
• InChI: InChI=1S/C4H12BO4.Na/c1-6-5(7-2,8-3)9-4;/h1-4H3;/q-1;+1
• InChI Key: FKQWXHUCWQCDQG-UHFFFAOYSA-N
• Canonical SMILES: [B-](OC)(OC)(OC)OC.[Na+]

Description

Sodium tetramethoxyboranuide, with the chemical formula C4H12BO4 and CAS registry number 18024-69-6, is a compound commonly utilized as a boron source in organic synthesis and catalysis . It is a white crystalline solid that is soluble in polar solvents like water and methanol . This compound plays a significant role in various chemical reactions, including Suzuki coupling reactions and the synthesis of boronic esters .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium tetramethoxyboranuide can be synthesized through the reaction of sodium borohydride with methanol under controlled conditions . The reaction typically involves the gradual addition of methanol to a sodium borohydride solution, followed by heating to facilitate the formation of the desired product .

Industrial Production Methods: In industrial settings, the production of this compound involves similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing advanced techniques such as continuous flow reactors and automated systems to ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions: Sodium tetramethoxyboranuide undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form boronic acids and esters.

Reduction: It can act as a reducing agent in certain organic reactions.

Substitution: It participates in substitution reactions, particularly in the formation of carbon-carbon bonds.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen.

Reduction: Typical reducing agents are lithium aluminum hydride and sodium borohydride.

Substitution: Reagents such as halides and organometallic compounds are often used.

Major Products Formed:

Oxidation: Boronic acids and esters.

Reduction: Reduced organic compounds.

Substitution: Various substituted organic molecules.

Scientific Research Applications

Sodium tetramethoxyboranuide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in Suzuki coupling reactions to form carbon-carbon bonds.

Biology: It serves as a precursor in the synthesis of biologically active molecules.

Medicine: It is involved in the development of pharmaceuticals and diagnostic agents.

Industry: It is used in the production of advanced materials and catalysts.

Mechanism of Action

The mechanism by which sodium tetramethoxyboranuide exerts its effects involves its role as a boron source. It facilitates the formation of boron-containing intermediates, which are crucial in various organic reactions. The molecular targets and pathways involved include the activation of carbon-carbon bond formation and the stabilization of reactive intermediates .

Comparison with Similar Compounds

• Sodium tetraphenylborate
• Sodium tetrafluoroborate
• Sodium tetrakis(4-chlorophenyl)borate
• Sodium tetrakis(4-methylphenyl)borate

Comparison: Sodium tetramethoxyboranuide is unique due to its high solubility in polar solvents and its efficiency in facilitating carbon-carbon bond formation. Compared to similar compounds, it offers better reactivity and selectivity in organic synthesis, making it a valuable reagent in the toolbox of synthetic chemists .